4-(4-Iodopyrazol-1-yl)-1-methyl-piperidine

• IUPAC Name: 4-(4-iodopyrazol-1-yl)-1-methylpiperidine
• InChI: InChI=1S/C9H14IN3/c1-12-4-2-9(3-5-12)13-7-8(10)6-11-13/h6-7,9H,2-5H2,1H3
• InChI Key: KJGWWGZFUGRXJF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N2C=C(C=N2)I
• Molecular Formula: C9H14IN3
• Molecular Weight: 291.13 g/mol

Description

Pyrazoles are a class of organic compounds with the formula C3H3N2H. They are characterized by a 5-membered aromatic ring with three carbon atoms and two adjacent nitrogen atoms. Pyrazoles are known for their wide range of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties.

Synthesis Analysis

Pyrazoles can be synthesized through a variety of methods. One common method involves the reaction of 1,3-diketones with hydrazine. Another method involves the reaction of α,β-unsaturated carbonyl compounds with hydrazine.

Molecular Structure Analysis

The molecular structure of pyrazoles consists of a 5-membered ring with three carbon atoms and two adjacent nitrogen atoms. The exact structure can vary depending on the specific substituents attached to the ring.

Chemical Reactions Analysis

Pyrazoles can undergo a variety of chemical reactions, including reactions with electrophiles at the 3-position, nucleophilic substitutions at the 5-position, and reactions with acids and bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazole compounds can vary widely depending on their specific structure. In general, pyrazoles are weak bases and can act as both hydrogen bond donors and acceptors.

Mechanism of Action

Target of Action

It is known that pyrazole-bearing compounds, which include this compound, have diverse pharmacological effects, including potent antileishmanial and antimalarial activities . These activities suggest that the compound may target specific proteins or enzymes in the Leishmania and Plasmodium species, the causative agents of leishmaniasis and malaria, respectively .

Mode of Action

It is known that pyrazole derivatives can interact with their targets in a way that inhibits the growth and proliferation of the targeted organisms . The molecular docking study conducted on Lm-PTR1, a protein in Leishmania, justified the better antileishmanial activity of a related compound . This suggests that 4-(4-Iodopyrazol-1-yl)-1-methyl-piperidine might interact with similar targets in a similar manner.

Biochemical Pathways

Given its antileishmanial and antimalarial activities, it can be inferred that the compound likely affects the biochemical pathways essential for the survival and replication of leishmania and plasmodium species .

Result of Action

The result of the action of this compound is the inhibition of the growth and proliferation of the targeted organisms, as evidenced by its antileishmanial and antimalarial activities . For instance, related compounds have shown desirable levels of mean parasitemia and high percent suppression against Plasmodium berghei infected mice .

Safety and Hazards

The safety and hazards associated with pyrazole compounds can vary widely depending on their specific structure. Some pyrazole compounds are known to be toxic, while others are relatively safe.

Future Directions

Research into pyrazole compounds is ongoing, with many potential applications in fields such as medicine, agriculture, and materials science. Future research will likely focus on developing new synthetic methods, exploring new biological activities, and improving the safety and efficacy of pyrazole-based drugs.